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Compound of Interest

Compound Name: 4-(oxan-2-yl)aniline

Cat. No.: B6171799 Get Quote

Essential Safety and Handling Guide for 4-(oxan-
2-yl)aniline
This document provides crucial safety and logistical information for the handling and disposal

of 4-(oxan-2-yl)aniline. The guidance is primarily derived from safety data for the closely

related and well-characterized compound, aniline, due to the limited specific toxicological data

for 4-(oxan-2-yl)aniline. The aniline functional group is the primary driver of the toxicological

profile.

Hazard Identification and Classification
4-(oxan-2-yl)aniline is classified as a hazardous chemical. Based on the data for aniline, it

should be treated as a substance with the following potential hazards:

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1][2][3][4]

Eye Damage: Causes serious eye damage.[1][2][3][4]

Skin Sensitization: May cause an allergic skin reaction.[1][2][3][4]

Organ Toxicity: Causes damage to organs (specifically blood) through prolonged or repeated

exposure.[2][3][4]

Carcinogenicity: Suspected of causing cancer.[1][2][3][4]
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Mutagenicity: Suspected of causing genetic defects.[1][2][3][4]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[2][3][4]

Flammability: Combustible liquid.[2][3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene).

[5][6]

Prevents skin contact, as the

substance is toxic and can be

absorbed through the skin.[1]

[2]

Eye & Face Protection
Safety glasses with side

shields and a face shield.[6][7]

Protects against splashes and

vapors that can cause serious

eye damage.[1][2] Goggles

provide better protection

against chemical splashes.[5]

[6]

Skin & Body Protection

A long-sleeved lab coat and

closed-toe shoes.[5][8]

Consider a chemical-resistant

apron or disposable coveralls

for larger quantities.[6][9]

Minimizes skin exposure from

accidental spills. Contaminated

work clothing should not be

allowed out of the workplace.

[1][2][4]

Respiratory Protection

Use only in a well-ventilated

area, preferably a certified

chemical fume hood.[1][10] If a

fume hood is not available or if

aerosolization is possible, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.[6]

The substance is toxic if

inhaled.[1][2][3] Engineering

controls like fume hoods are

the primary line of defense.[1]

[10]
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Operational Plan: Step-by-Step Handling Procedure
A. Preparation and Weighing:

Consult SDS: Before starting any work, thoroughly read and understand the Safety Data

Sheet (SDS) for a closely related aniline compound.[1][2][3][7]

Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.[6][8][9]

Work Area Setup: Ensure work is conducted in a properly functioning chemical fume hood.[1]

[10] The work surface should be clean and uncluttered. Keep a spill kit and waste container

readily accessible.

Weighing: Tare a clean, suitable container on a balance inside the fume hood. Carefully

transfer the required amount of 4-(oxan-2-yl)aniline to the container. Close the stock

container immediately.

B. Experimental Use:

Handling: Always handle the substance within the fume hood. Avoid any actions that could

generate dust or aerosols.[7]

Solvent Addition: If dissolving or diluting, add the solvent to the chemical slowly to avoid

splashing.

Heating: If heating is required, use a controlled heating source (e.g., heating mantle, hot

plate) and ensure the setup is secure. The material is a combustible liquid and may form

explosive mixtures with air upon intense heating.[3]

Monitoring: Continuously monitor the reaction or process. Do not leave the experiment

unattended.

C. Post-Experiment Decontamination:

Wipe Down: After use, decontaminate all surfaces, glassware, and equipment that may have

come into contact with the chemical. Use an appropriate solvent (e.g., ethanol) followed by

soap and water.
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PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves

should be removed last. Wash hands thoroughly with soap and water after removing gloves.

[7]

Disposal Plan
All waste containing 4-(oxan-2-yl)aniline must be treated as hazardous waste.

Liquid Waste: Collect all liquid waste, including reaction residues and cleaning solvents, in a

clearly labeled, sealed, and appropriate hazardous waste container.

Solid Waste: Contaminated solid waste (e.g., gloves, weighing paper, paper towels) must be

collected in a separate, labeled hazardous waste container.[7]

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office. Do not pour waste down the drain, as the substance is very toxic to aquatic life.

[2][3][4]

Emergency Procedures
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin area

with plenty of soap and water for at least 15-20 minutes.[1][7] Seek immediate medical

attention.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][7] Remove contact lenses if present and

easy to do.[1] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[7] Never give anything by

mouth to an unconscious person.[7] Call a poison control center or doctor immediately.[1][2]

Spill: Evacuate the area. Wear full PPE, including respiratory protection. Contain the spill

using an inert absorbent material (e.g., vermiculite, sand).[1] Collect the absorbed material

into a sealed container for hazardous waste disposal.[7] Ventilate the area thoroughly.
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Quantitative Toxicity Data (from Aniline)
The following data for aniline provides an indication of the potential toxicity.

Toxicity Type Species Value

Oral LD50 Rat 250 mg/kg

Dermal LD50 Rabbit 820 mg/kg

Inhalation LC50 Mouse 248 ppm (4 h)

Data sourced from Fisher Scientific SDS.[1]

Visual Workflow for Handling 4-(oxan-2-yl)aniline
Caption: Workflow for safe handling of 4-(oxan-2-yl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-4-oxan-2-yl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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